2-{3-(2-Chloroethyl)ureido}-1,3,4-thiadiazole

• Molecular Formula: C5H7ClN4OS
• Molecular Weight: 206.65 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C5H7ClN4OS/c6-1-2-7-4(11)9-5-10-8-3-12-5/h3H,1-2H2,(H2,7,9,10,11)
• InChI Key: DEZVCWZUSFVTEO-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=C(S1)NC(=O)NCCCl

Description

2-{3-(2-Chloroethyl)ureido}-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C5H7ClN4OS and its molecular weight is 206.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ten grams of 2-amino-1,3,4-thiadiazole, 16.6 g of 1-(2-chloroethyl)-3-nitrourea and 84 g of sodium hydrogencarbonate were stirred in 100 ml of diluted ethanol at a temperature of 80° C. for 2 hours. While being still hot after the reaction, the precipitated inorganic matters were removed by filtration, and the filtrate was cooled. The precipitated crystals were collected by filtration and washed with water, to obtain 14.7 g (Yield 71%) of 2-{3-(2-chloroethyl)ureido}-1,3,4-thiadiazole. The product was then treated in the same manner as in Example 1 (2), to obtain 2-{3-(2-chloroethyl)-3-nitrosoureido}-1,3,4-thiadiazole.